Cas no 109608-71-1 (1-phenyl-2-piperazin-1-yl-ethanone;dihydrochloride)

• Product Name: 1-phenyl-2-piperazin-1-yl-ethanone;dihydrochloride
• CAS No: 109608-71-1
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD02671139
• CID: 1188083
• PubChem ID: 23080512
• Update Time: 2025-10-22

1-phenyl-2-piperazin-1-yl-ethanone;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-phenyl-2-(1-piperazinyl)-, dihydrochloride
• 1-Phenyl-2-(piperazin-1-yl)ethan-1-one Dihydrochloride
• 1-phenyl-2-piperazin-1-yl-ethanone;dihydrochloride

• MDL： MFCD02671139
• Inchi： 1S/C12H16N2O.ClH/c15-12(11-4-2-1-3-5-11)10-14-8-6-13-7-9-14;/h1-5,13H,6-10H2;1H
• InChI Key： HYHAFVMDVQIRJF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(=O)CN1CCNCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyl-2-piperazin-1-yl-ethanone;dihydrochloride

Comprehensive Overview of 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride (CAS No. 109608-71-1)

1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride (CAS No. 109608-71-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely studied for their potential applications in medicinal chemistry. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The molecular structure of 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride features a phenyl group attached to a piperazine ring via an ethanone linker. This unique configuration contributes to its bioactive properties, which are currently under investigation for various therapeutic uses. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given the piperazine moiety's known affinity for neurotransmitter receptors.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug design. 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride is no exception, with studies exploring its role in the development of novel psychoactive agents and neuroprotective drugs. Its mechanism of action is believed to involve interactions with serotonin and dopamine receptors, although further clinical validation is required.

From a synthetic chemistry perspective, the preparation of 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride involves multi-step organic reactions, including condensation and salt formation. The compound's purity and yield are critical factors for its application in high-throughput screening and preclinical studies. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented. These characteristics make it suitable for formulation into different dosage forms, a topic of interest for pharmaceutical scientists. Additionally, its bioavailability and pharmacokinetic profile are areas of active research, particularly in the context of optimizing drug delivery systems.

One of the most frequently searched questions related to 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride is its potential therapeutic applications. While preliminary studies suggest promise in treating neurological disorders, rigorous clinical trials are necessary to confirm efficacy and safety. Another common query revolves around its synthetic pathways, with many researchers seeking optimized protocols to enhance yield and reduce production costs.

Environmental and regulatory considerations are also paramount when working with 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride. Proper handling, storage, and disposal protocols must be adhered to, in compliance with international guidelines. The compound's environmental impact is minimal when managed correctly, but ongoing studies aim to assess its long-term ecological effects.

In conclusion, 1-phenyl-2-piperazin-1-yl-ethanone dihydrochloride (CAS No. 109608-71-1) represents a valuable tool in modern chemical and pharmaceutical research. Its unique structural features and bioactive potential make it a compound of interest for scientists exploring new frontiers in drug development. As research progresses, this compound may pave the way for innovative therapies addressing unmet medical needs.